2-(2,3-dimethylphenoxy)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide

• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol
• IUPAC Name: 2-(2,3-dimethylphenoxy)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C17H20N2O3/c1-11-6-5-9-15(12(11)2)21-10-16(20)18-17-13-7-3-4-8-14(13)19-22-17/h5-6,9H,3-4,7-8,10H2,1-2H3,(H,18,20)
• InChI Key: QEIOKERJWDDOFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=O)NC2=C3CCCCC3=NO2)C

Description

2-(2,3-Dimethylphenoxy)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide is a synthetic acetamide derivative featuring a benzoxazole core fused with a tetrahydro ring and a 2,3-dimethylphenoxy substituent. The dimethylphenoxy group may influence lipophilicity and metabolic stability, critical factors in drug design .

Biological Activity

The compound 2-(2,3-dimethylphenoxy)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide is a synthetic organic molecule that has garnered attention due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C20H22N2O2
• Molecular Weight : 354.46588 g/mol
• CAS Number : 459413-45-7

Biological Activity Overview

The biological activity of this compound has been investigated in various contexts, primarily focusing on its antimicrobial , anticancer , and anti-inflammatory properties.

Antimicrobial Activity

Recent studies have shown that derivatives of benzoxazole exhibit significant antimicrobial properties. For instance:

• Compounds structurally related to benzoxazoles have demonstrated activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values for certain derivatives ranged from 12.5 to 25 μg/mL against strains like Staphylococcus aureus (both MRSA and MSSA) .

Compound	MIC (μg/mL)	Target Organism
Benzoxazole Derivative A	12.5	MRSA
Benzoxazole Derivative B	25	MSSA

Anticancer Activity

In vitro studies have highlighted the cytotoxic effects of benzoxazole derivatives against various cancer cell lines:

• The compound was tested against MCF-7 (human breast cancer) and HCT-116 (human colorectal carcinoma) cells. Results indicated that the presence of an acetic acid group at the fifth position on the benzoxazole moiety significantly enhanced cytotoxicity .

Cell Line	IC50 (μM)	Reference
MCF-7	15
HCT-116	20

Anti-inflammatory Activity

The anti-inflammatory potential of benzoxazole derivatives has also been explored:

• Compounds similar to the target molecule were shown to inhibit pro-inflammatory cytokines in vitro, suggesting a mechanism that may involve the inhibition of NF-kB signaling pathways .

The proposed mechanisms through which 2-(2,3-dimethylphenoxy)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide exerts its biological effects include:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in bacterial cell wall synthesis.
• Interference with DNA Replication : Some studies suggest that benzoxazole derivatives can bind to DNA or interfere with its replication processes.
• Modulation of Immune Response : By inhibiting pro-inflammatory cytokines, the compound may modulate immune responses.

Case Studies

Several case studies have illustrated the efficacy of similar compounds in clinical settings:

• Study on Antimicrobial Efficacy : A recent investigation into a series of benzoxazole derivatives reported significant antibacterial activity against resistant strains of bacteria.
• Clinical Trials for Cancer Treatment : Early-phase clinical trials assessing the safety and efficacy of benzoxazole-based compounds in cancer therapy have shown promising results, particularly in combination therapies.

Scientific Research Applications

Enzyme Inhibition

One of the most significant applications of this compound is its potential as an enzyme inhibitor . Research indicates that compounds with similar structures exhibit inhibitory effects on key enzymes involved in metabolic pathways. For instance:

• Acetylcholinesterase Inhibition : Compounds that resemble the structure of 2-(2,3-dimethylphenoxy)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide have shown promising results in inhibiting acetylcholinesterase (AChE), an enzyme linked to cognitive decline in Alzheimer's disease. A study demonstrated that certain derivatives could effectively inhibit AChE activity with IC50 values suggesting potential therapeutic benefits against neurodegenerative disorders .
• α-Glucosidase Inhibition : Similar compounds have also been investigated for their ability to inhibit α-glucosidase, an enzyme crucial for carbohydrate metabolism. This inhibition can help manage blood glucose levels in diabetic patients. The structure of the compound suggests it may interact favorably with the active site of α-glucosidase, potentially leading to effective antidiabetic agents .

Synthesis and Derivatives

The synthesis of 2-(2,3-dimethylphenoxy)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide involves several chemical reactions that can be optimized to produce various derivatives with enhanced biological activities. The ability to modify the benzoxazole moiety allows researchers to tailor compounds for specific therapeutic targets.

Case Studies and Research Findings

• Alzheimer's Disease Models : In vitro studies have shown that derivatives of this compound exhibit significant inhibition of AChE. For example, a derivative was tested in a model system and showed an IC50 value comparable to known AChE inhibitors. Molecular docking studies indicated favorable binding interactions at the active site of the enzyme .
• Diabetes Management : Another study explored the effects of related compounds on α-glucosidase inhibition. The results indicated that modifications to the acetamide group could enhance inhibitory activity, making these compounds suitable candidates for further development as antidiabetic drugs .

Comparison with Similar Compounds

Table 1: Structural Comparison with Thiophene Derivatives

Compound	Core Structure	Key Substituent	Rotatable Bonds*	Molecular Weight*
Target Compound	Benzoxazole	2,3-Dimethylphenoxy	~6	~350 (estimated)
Compound 21b ()	Thiophene	Pyrazolo[3,4-b]pyridine	~8	Not reported

*Estimated based on structural analysis.

Fluorophenoxy Analogues ()

2-(4-Fluorophenoxy)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)butanamide shares the benzoxazole core but differs in:

• Chain Length : A butanamide (4-carbon) chain vs. the target’s acetamide (2-carbon), increasing flexibility and rotatable bonds.
• Molecular Weight : The fluorinated analogue has a lower molecular weight (318.34 vs. ~350), which may favor absorption but reduce target affinity.

Benzothiazole Derivatives ()

Compounds like N-(6-trifluoromethylbenzothiazole-2-yl)-2-phenylacetamide replace benzoxazole with benzothiazole. Key contrasts include:

• Electron-Withdrawing Groups : The trifluoromethyl group in benzothiazole derivatives increases metabolic stability but may reduce solubility.
• Rigidity : Benzoxazole’s oxygen atom vs. benzothiazole’s sulfur alters electronic distribution, affecting binding to hydrophobic pockets .

Complex Acetamide Derivatives ()

Compounds such as 2-(2,6-Dimethylphenoxy)-N-[(2S,3S,5S)-5-formamido-3-hydroxy-1,6-diphenylhexan-2-yl]acetamide (f) feature advanced stereochemistry and bulky substituents. Comparisons highlight:

• Polar Surface Area (PSA): Bulky hydroxy and amino groups in compounds increase PSA (>140 Ų), likely reducing oral bioavailability compared to the target compound .

Pharmacokinetic and Physicochemical Properties

Oral Bioavailability Considerations ()

The target compound’s rigid benzoxazole core and compact acetamide chain align with Veber’s criteria for good oral bioavailability:

• Rotatable Bonds : Estimated ≤6 (below the 10-bond threshold).
• Polar Surface Area: Likely <140 Ų due to the absence of polar groups like amines or hydroxyls. In contrast, fluorophenoxy analogues () and thiophene derivatives () may have higher rotatable bonds, reducing permeability .

Table 2: Pharmacokinetic Comparison

Compound	Rotatable Bonds	PSA (Ų)*	Oral Bioavailability (Predicted)
Target Compound	~6	~80	High
Fluorophenoxy Analogue ()	~8	~90	Moderate
Compound 21b ()	~8	~110	Low

*Approximated using structural descriptors.

Metabolic Stability

The dimethylphenoxy group may slow oxidative metabolism compared to unsubstituted phenoxy analogues. However, benzothiazole derivatives with trifluoromethyl groups () exhibit superior metabolic resistance due to fluorine’s electron-withdrawing effects .